Cas no 1187931-08-3 ((R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine)

• Product Name: (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine
• CAS No: 1187931-08-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD11508930
• CID: 2604095
• Update Time: 2025-10-30

(R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine
• (R)-6-(1-amino-2-methylpropyl)pyridin-2-amine

• MDL： MFCD11508930
• Inchi： 1S/C9H15N3/c1-6(2)9(11)7-4-3-5-8(10)12-7/h3-6,9H,11H2,1-2H3,(H2,10,12)/t9-/m1/s1
• InChI Key： XHMNEPBPGJXUGP-SECBINFHSA-N
• SMILES： N[C@@H](C1C=CC=C(N)N=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine

Chemical Profile of (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine (CAS No. 1187931-08-3)

The compound (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine, identified by its CAS number 1187931-08-3, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in drug development, particularly in the synthesis of enantiomerically pure intermediates for therapeutic agents. The presence of a pyridine ring and an (R)-configured amine substituent makes this compound a valuable building block for the creation of novel pharmacophores.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the realization that the stereochemistry of a molecule can profoundly influence its biological activity and pharmacokinetic properties. The (R)-configuration of the amine group in (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine is particularly noteworthy, as it aligns with the growing interest in developing left-handed enantiomers for their distinct biological profiles. This compound exemplifies how careful molecular design can lead to the discovery of new therapeutic entities with improved efficacy and reduced side effects.

The structural features of (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine also make it a promising candidate for use in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that exhibit biological activity and then linking these fragments together to create more complex and potent drugs. The pyridine moiety, in particular, is a versatile scaffold that has been widely used in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. By incorporating this motif into a drug-like molecule, researchers can enhance binding affinity and selectivity.

Recent studies have highlighted the importance of pyridine derivatives in the development of next-generation therapeutics. For instance, pyridine-based compounds have shown promise as inhibitors of kinases, which are key enzymes involved in various signaling pathways implicated in cancer and inflammatory diseases. The (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine structure could serve as a precursor for designing novel kinase inhibitors by leveraging its chiral center and pyridine core. Such inhibitors could offer therapeutic advantages over existing treatments by targeting specific enantiomeric forms of kinases, thereby minimizing off-target effects.

Another area where this compound shows potential is in the development of central nervous system (CNS) drugs. Pyridine derivatives are known to cross the blood-brain barrier, making them suitable candidates for treating neurological disorders. The amine substituent in (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine could be further functionalized to create molecules with specific receptor binding properties, such as those targeting serotonin or dopamine receptors. These receptors play crucial roles in conditions like depression, anxiety, and Parkinson's disease, suggesting that derivatives of this compound could lead to new treatments for these debilitating conditions.

In addition to its pharmaceutical applications, (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine may find utility in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity. By incorporating this scaffold into new molecules, researchers can develop agrochemicals with enhanced efficacy and environmental safety profiles. The chiral nature of this compound could also be exploited to create enantiomerically pure agrochemicals that exhibit improved selectivity towards target pests while minimizing harm to non-target organisms.

The synthesis of (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine presents an interesting challenge from a synthetic chemistry perspective. The need to achieve high enantiomeric purity underscores the importance of developing efficient asymmetric synthetic routes. Recent advances in catalytic asymmetric methods have provided chemists with powerful tools for constructing complex chiral molecules with high precision. By employing transition metal-catalyzed reactions or biocatalytic approaches, researchers can access enantiomerically enriched forms of this compound more readily than ever before.

Computational chemistry has also played a crucial role in understanding the properties and reactivity of (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying key structural features that contribute to binding affinity and selectivity. Furthermore, computational studies can help optimize synthetic routes by predicting reaction outcomes before they are actually carried out in the lab.

As our understanding of biological systems continues to grow, so does the demand for sophisticated chemical tools like (R)-6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine. This compound represents an excellent example of how interdisciplinary approaches—combining organic chemistry, medicinal chemistry, computational chemistry, and biochemistry—can lead to innovative solutions for complex biological problems. By harnessing its unique structural features and stereochemical properties, researchers can discover new drugs that address unmet medical needs more effectively than ever before.